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Compound of Interest |

1,3-Bis(4-chlorophenyl)-1H-
Compound Name:

imidazol-3-ium chloride
CAS No.: 141556-46-9

Cat. No.: B123440

Get Quote

\ J

In the ever-evolving landscape of chemical research, 1,3-diaryl-imidazolium chlorides have
carved a significant niche, serving as versatile precursors to N-heterocyclic carbenes (NHCs)
which are pivotal in catalysis and drug development. Their structural nuances, dictated by the
nature of the aryl substituents, directly influence their stability, reactivity, and performance in
various applications. This guide offers a detailed structural comparison of three distinct 1,3-
diaryl-imidazolium chlorides: 1,3-bis(2,6-diisopropylphenyl)imidazolium chloride, 1,3-bis(2,4,6-
trimethylphenyl)imidazolium chloride, and 1,3-bis(4-methoxyphenyl)imidazolium chloride,
providing researchers with the essential data and protocols to inform their molecular design
and experimental endeavors.

Comparative Structural and Spectroscopic Data

The following table summarizes key structural and spectroscopic data for the selected 1,3-
diaryl-imidazolium chlorides, facilitating a direct comparison of their fundamental properties.
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Parameter

1,3-bis(2,6-
diisopropylphenyl)i
midazolium
chloride

1,3-bis(2,4,6-
trimethylphenyl)imi
dazolium chloride

1,3-bis(4-
methoxyphenyl)imi
dazolidinium
chloride
monohydrate

Molecular Formula

C27H37CIN2[1]

C21H25CIN2[2]

C17H17N202*-Cl—-H20
[31[4]

Molecular Weight

425.0 g/mol [1]

340.9 g/mol

334.79 g/mol [3][4]

Appearance

White to light orange

powder/crystal

White to light yellow

powder/crystal

Colorless crystals

Crystal System

Not explicitly found

Not explicitly found

Monoclinic[3][4]

Space Group

Not explicitly found

Not explicitly found

C2[3]

Unit Cell Parameters

Not explicitly found

Not explicitly found

a=15.6706(19) A, b =
9.4198(9) A, c =
5.4026(4) A, B =
90.156(1)°[3][4]

Dihedral Angle (Aryl-

Imidazolium)

Not explicitly found

Not explicitly found

4.15(3)°[3][4]

1H NMR (CDCls, &
ppm)

Not explicitly found

10.73 (s, 1H, NCHN),
7.70 (s, 2H, Im-H),
7.00 (s, 4H, Ar-H),
2.33 (s, 6H, p-CHs3),
2.15 (s, 12H, 0-CHs)
(5]

Not explicitly found

13C NMR (CDCls, &
ppm)

Not explicitly found

141.1, 139.2, 134.1,
130.7, 129.8, 124.8,
21.1, 17.6[5]

Not explicitly found

Experimental Protocols

Detailed methodologies for the synthesis and characterization of these compounds are crucial

for reproducibility and further investigation.
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Synthesis Protocols

1.

3

Synthesis of 1,3-bis(2,6-diisopropylphenyl)imidazolium chloride[6][7][8]

Step 1: Synthesis of N,N'-bis(2,6-diisopropylphenyl)-1,4-diazabutadiene. To a solution of 2,6-
diisopropylaniline (33.9 mmol) and a catalytic amount of acetic acid (1.18 mmol) in methanol
(15 mL) heated to 50°C, a solution of glyoxal (40% aqueous solution, 16.7 mmol) in
methanol (15 mL) is added dropwise over 15 minutes. The mixture is stirred at 50°C for 30
minutes and then at room temperature for 10 hours. The resulting yellow precipitate is
filtered and dried to yield the diimine.

Step 2: Cyclization. The diimine (8.5 mmol) and paraformaldehyde (8.5 mmol) are dissolved
in ethyl acetate (30 mL) and stirred vigorously at 70°C. A solution of 4M HCI in dioxane is
then added, and the reaction mixture is stirred for 2 hours at room temperature. The resulting
precipitate is collected by filtration, washed, and dried to afford the final product.

. Synthesis of 1,3-bis(2,4,6-trimethylphenyl)imidazolium chloride[8][9][10]

Step 1: Synthesis of N,N'-dimesitylethanediimine. 2,4,6-Trimethylaniline (74.0 mmol) is
dissolved in methanol (40 mL) and cooled to 0°C. A 40% aqueous solution of glyoxal (37.0
mmol) and a few drops of formic acid are added. The solution is warmed to room
temperature and stirred for two days. The yellow precipitate is filtered and washed.

Step 2: Cyclization. The N,N'-dimesitylethanediimine (27.0 mmol) and paraformaldehyde
(27.0 mmol) are suspended in THF (54 mL). A solution of 4M HCI in dioxane (9.45 mL, 37.8
mmol) is added, and the mixture is stirred at 40°C for 2 days. The white precipitate is
collected by filtration and washed with THF and diethyl ether.

. Synthesis of 1,3-bis(4-methoxyphenyl)imidazolidinium chloride monohydrate[4]

The synthesis involves the reaction of 4-methoxyaniline with formaldehyde and glyoxal in

ethanol at 273-278 K for 8 hours. The resulting intermediate is then oxidized with phosgene in
DMF at 268-273 K.

Characterization Protocols

1

. Nuclear Magnetic Resonance (NMR) Spectroscopy[11][12]

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chemicalbook.com/synthesis/250285-32-6.htm
https://d-nb.info/1081512490/34
https://patents.google.com/patent/US7109348B1/en
https://patents.google.com/patent/US7109348B1/en
https://www.rsc.org/suppdata/c6/sc/c6sc03182j/c6sc03182j1.pdf
https://www.protocols.io/view/synthesis-of-1-3-bis-2-4-6-trimethylphenyl-imidazo-5qpvo94zxv4o/v1
https://pmc.ncbi.nlm.nih.gov/articles/PMC2959710/
http://article.sapub.org/10.5923.j.jlce.20221001.03.html
https://www.mdpi.com/1420-3049/25/9/2085
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123440?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e Sample Preparation: Dissolve approximately 5-10 mg of the 1,3-diaryl-imidazolium chloride
in a suitable deuterated solvent (e.g., CDCl3, DMSO-de) in an NMR tube.

e 1H NMR Spectroscopy: Acquire the spectrum on a 400 MHz or higher spectrometer. Typical
parameters include a spectral width of -2 to 12 ppm, a sufficient number of scans for a good
signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

e 13C NMR Spectroscopy: Acquire the spectrum on the same instrument. Typical parameters
include a spectral width of 0 to 160 ppm, a larger number of scans, and often proton
decoupling to simplify the spectrum.

2. Single-Crystal X-ray Diffraction[3][4][13]

o Crystal Growth: Grow single crystals suitable for X-ray diffraction by slow evaporation of a
saturated solution of the compound in an appropriate solvent (e.g., acetone, ethanol/water).

o Data Collection: Mount a suitable crystal on a diffractometer equipped with a CCD area
detector and a monochromatic X-ray source (e.g., Mo Ka, A = 0.71073 A). Collect diffraction
data at a controlled temperature (e.g., 298 K) using w and ¢ scans.

» Structure Solution and Refinement: Process the collected data using appropriate software
(e.g., SAINT for data reduction). Solve the structure by direct methods and refine by full-
matrix least-squares on F2 using software packages like SHELXS and SHELXL. Position
hydrogen atoms geometrically and refine them using a riding model.

Visualization of the Comparative Workflow

The following diagram illustrates the logical workflow for the structural comparison of the
different 1,3-diaryl-imidazolium chlorides.
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Workflow for Structural Comparison of 1,3-Diaryl-Imidazolium Chlorides

Synthesis

1,3-bis(2,4,6-trimethylphenyl)imidazolium chloride 1,3-bis(4-methoxyphenyl)imidazolium chloride 1,3-bis(2,6-diisopropylphenyl)imidazolium chloride

NMR Spectroscopy

(*H, 13C) X-ray Crystallography

¢ Data Analysis and Compar%on

Spectroscopic Data Structural Parameters
(Chemical Shifts) (Bond Lengths, Angles, Dihedrals)

Comparative Table

Click to download full resolution via product page

Caption: Workflow for the synthesis, characterization, and comparative analysis of 1,3-diaryl-
imidazolium chlorides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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